Cas no 2031260-80-5 (decahydroquinoline-3-carboxylic acid hydrochloride, Mixture of diastereomers)

• Product Name: decahydroquinoline-3-carboxylic acid hydrochloride, Mixture of diastereomers
• CAS No: 2031260-80-5
• MF: C₁₀H₁₈ClNO₂
• MW: 219.70842218399
• MDL: MFCD30344743
• CID: 4634022
• PubChem ID: 134690723
• Update Time: 2025-11-01

decahydroquinoline-3-carboxylic acid hydrochloride, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• decahydroquinoline-3-carboxylic acid hydrochloride
• decahydroquinoline-3-carboxylic acid hydrochloride, Mixture of diastereomers

• MDL： MFCD30344743
• Inchi： 1S/C10H17NO2.ClH/c12-10(13)8-5-7-3-1-2-4-9(7)11-6-8;/h7-9,11H,1-6H2,(H,12,13);1H
• InChI Key： DEJMNAQLYRDQND-UHFFFAOYSA-N
• SMILES： C(C1CNC2CCCCC2C1)(=O)O.Cl

Additional information on decahydroquinoline-3-carboxylic acid hydrochloride, Mixture of diastereomers

Research Brief on Decahydroquinoline-3-carboxylic Acid Hydrochloride (CAS: 2031260-80-5) and Its Diastereomeric Mixture

Decahydroquinoline-3-carboxylic acid hydrochloride (CAS: 2031260-80-5), a mixture of diastereomers, has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique decahydroquinoline scaffold, presents a promising structural motif for the design of novel therapeutic agents. Recent studies have focused on elucidating its stereochemical properties, biological activities, and synthetic pathways, aiming to harness its full pharmacological potential.

One of the key areas of research involves the stereoselective synthesis of decahydroquinoline-3-carboxylic acid hydrochloride. The mixture of diastereomers poses both challenges and opportunities in terms of purification and biological activity profiling. Advanced chromatographic techniques, such as chiral HPLC and supercritical fluid chromatography (SFC), have been employed to separate and characterize the individual diastereomers. These efforts are crucial for understanding the structure-activity relationships (SAR) and optimizing the compound's therapeutic efficacy.

In vitro and in vivo studies have demonstrated that decahydroquinoline-3-carboxylic acid hydrochloride exhibits notable bioactivity, particularly in the modulation of central nervous system (CNS) targets. Preliminary findings suggest its potential as a lead compound for the treatment of neurodegenerative disorders, such as Alzheimer's and Parkinson's diseases. The compound's ability to cross the blood-brain barrier (BBB) and its favorable pharmacokinetic profile further underscore its therapeutic promise.

Moreover, recent advancements in computational chemistry and molecular docking have provided insights into the binding interactions of decahydroquinoline-3-carboxylic acid hydrochloride with various biological targets. These studies highlight the importance of the carboxylic acid moiety and the decahydroquinoline core in mediating specific protein-ligand interactions, paving the way for rational drug design and optimization.

Despite these promising developments, several challenges remain, including the need for scalable synthetic routes and comprehensive toxicity assessments. Future research directions may focus on exploring the compound's applications in other therapeutic areas, such as anti-inflammatory and antimicrobial agents, as well as further refining its stereochemical purity to enhance biological activity.

In conclusion, decahydroquinoline-3-carboxylic acid hydrochloride (CAS: 2031260-80-5) represents a versatile and pharmacologically relevant scaffold with broad potential in drug discovery. Continued interdisciplinary research efforts will be essential to fully unlock its therapeutic value and translate these findings into clinical applications.